
comparative sorption of diclosulam and
cloransulam-methyl in soil

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Diclosulam

CAS No.: 145701-21-9

Cat. No.: S617487

Get Quote

Chemical Properties and Environmental Behavior

The following table summarizes key data for diclosulam and cloransulam-methyl based on the available

search results.

Property Diclosulam Cloransulam-methyl

Aqueous Solubility (at 20°C,
pH 7)

6.32 μg/mL (Low) [1] [2] Information missing from
search results

Octanol-Water Partition
Coefficient (log P)

0.85 (Low) [1] [2] Information missing from
search results

Soil Adsorption Coefficient
(Koc)

Mean value of 78 mL/g (range 55-78
reported) [1] [2]

Information missing from
search results

Vapor Pressure 6.67×10-10 mPa (Low) [1] [2] Information missing from
search results

Soil Dissipation Half-Life
(DT₅₀ - Lab)

33-65 days (Moderately persistent)
[1]

13-28 days (Mean 18 days)
[3]
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Property Diclosulam Cloransulam-methyl

Soil Dissipation Half-Life
(DT₅₀ - Field)

~20 days (Non-persistent) [1] 0.44-5.53 days (Rapid
dissipation) [4]

Primary Degradation Route Microbial degradation [1] [2] Microbial degradation
(aerobic) [3]

Analysis of Comparative Mobility: The physicochemical properties of diclosulam suggest a potential for

mobility in soil. Its low adsorption coefficient (Koc) and low octanol-water partition coefficient (log P)

indicate that it is not strongly bound to soil particles [1] [2]. Combined with its moderate aqueous solubility,

this profile means diclosulam may leach into groundwater, especially in areas with coarse-textured soils or

high rainfall [1]. While direct property data for cloransulam-methyl is missing from the search results, its

rapid dissipation in field studies suggests it may become less available for leaching over time compared to

diclosulam [4].

Detailed Experimental Data and Protocols

Here is a summary of the methodologies from key studies that inform the understanding of these herbicides'

behavior.

Impact on Soil Microorganisms

Study Objective: To investigate the effects of cloransulam-methyl and diclosulam on soil nitrogen
and carbon cycle-related microorganisms [5].

Experimental Protocol:
Soil Treatment: Soils were treated with the herbicides at three concentrations: 0.05, 0.5, and

2.5 mg kg⁻¹ [5].
Incubation & Sampling: Samples were incubated and analyzed after 7, 14, 28, 42, and 56

days of exposure [5].
Analysis Methods: The study utilized high-throughput sequencing to monitor microbial

communities, quantified the abundance of functional genes related to the nitrogen and carbon
cycles, and measured soil enzyme activities (e.g., β-glucosidase and urease) [5].

Key Findings:
Both herbicides increased the abundance of bacteria known to degrade pesticides [5].
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Low concentrations (0.05 mg kg⁻¹) of both herbicides appeared to inhibit nitrification but

promote denitrification [5].
Diclosulam had a greater activating effect on urease activity than cloransulam-methyl [5].

The Integrated Biomarker Response (IBR) analysis indicated that the overall toxicity of
diclosulam to soil microbial functions was greater than that of cloransulam-methyl [5].

Sorption-Desorption of Diclosulam with Soil Amendments

Study Objective: To evaluate how raw olive stone feedstock (RAW) and biochar (BC) amendments

affect the sorption-desorption of diclosulam in a tropical soil [6].
Experimental Protocol:

Soil Amendment: An Oxisol (tropical soil) was left unamended or amended with 10% (w/w) of
RAW, BC300 (biochar at 300°C), or BC500 (biochar at 500°C) [6].

Sorption-Desorption: The process was assessed using batch-equilibrium experiments [6].
Chemical Analysis: Diclosulam concentrations were determined using High-Performance

Liquid Chromatography (HPLC) [6].
Key Findings:

The unamended soil sorbed 30.60% of the applied diclosulam [6].
Amendment with RAW, BC300, and BC500 led to sorption of 31.92%, 49.88%, and 30.93% of

the herbicide, respectively [6].
Biochar produced at 300°C (BC300) significantly increased sorption, whereas biochar produced

at 500°C (BC500) had a minimal effect [6].
The study concluded that these amendments, while improving soil fertility, did not strongly

interfere with diclosulam's bioavailability for weed control under field conditions [6].

Aerobic Soil Metabolism of Cloransulam-methyl

Study Objective: To determine the degradation kinetics and identify the metabolites of cloransulam-

methyl under aerobic soil conditions [3].
Experimental Protocol:

Soil Incubation: Two soils (Cecil loamy sand and Hanford loam) were fortified with [¹⁴C]-
radiolabeled cloransulam-methyl and incubated in the dark at 25°C under positive oxygen

pressure for up to 357 days [3].
Metabolite Tracking: The study measured evolved ¹⁴CO₂ (mineralization), extracted and

identified metabolites, and tracked the formation of non-extractable (bound) residues over time
[3].

Key Findings:
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Cloransulam-methyl degradation followed a biphasic pattern (fast initial phase followed by a

slower phase) [3].
Its half-life was 9-13 days (biphasic model) or 16-21 days (first-order model) [3].

Degradation was primarily microbial, as it slowed significantly in sterilized soil or at lower
temperatures (5°C) [3].

Major metabolites identified were cloransulam (free acid), 5-hydroxycloransulam-methyl, and 5-
hydroxycloransulam, all of which were less phytotoxic than the parent compound [3].

Bound residues accumulated up to 76% of the initially applied radioactivity [3].

Experimental Workflow for Sorption-Degradation
Studies

The diagram below outlines a generalized experimental workflow for studying the sorption and degradation

of herbicides in soil, integrating key methods from the cited research.

graphviz_1

Click to download full resolution via product page

Conclusions and Research Gaps

Available data allows for a preliminary environmental comparison:

Degradation: Cloransulam-methyl appears to dissipate rapidly in field conditions, while diclosulam
shows variable persistence depending on the environment (moderate in lab studies, faster in the field)
[1] [4] [3].

Mobility: Diclosulam's chemical properties (low Koc, low log P) suggest a potential for leaching,
which is a key consideration for environmental risk assessment [1] [2].

Soil Microbial Impact: Both herbicides can alter microbial community function, with some studies
suggesting diclosulam may have a greater toxicological impact than cloransulam-methyl [5].

A definitive, side-by-side comparison of the sorption behavior of diclosulam and cloransulam-methyl across

a range of soils is not available in the current search results. Future research conducting direct comparative

batch sorption experiments would be valuable to fill this knowledge gap.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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